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Executive Summary

Triazamate is a triazole insecticide that functions as an acetylcholinesterase inhibitor. Its
registration status has been a subject of regulatory review globally. This technical guide
provides a comprehensive overview of Triazamate's registration status, its toxicological profile,
and its environmental fate, based on available scientific data. The information is presented to
serve as a foundational resource for researchers, scientists, and professionals in drug
development.

Registration Status

Triazamate's use as a pesticide has been discontinued in several key regions. In the European
Union, Triazamate is not approved for use as a plant protection product.[1][2] Specifically, in
France, authorizations for all agricultural and non-agricultural uses of products containing
Triazamate were withdrawn, with final usage dates set for the end of 2006.

In the United Kingdom, Triazamate is also not approved for use.[1] While the United States
Environmental Protection Agency (EPA) has an established process for the voluntary
cancellation of pesticide registrations, a specific Reregistration Eligibility Decision (RED)
document or a definitive cancellation notice in the Federal Register explicitly for Triazamate
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could not be located in the conducted search.[3][4][5][6][7][8][9][10] The US EPA chemical code
for Triazamate is 128100.[1]

Toxicological Profile

Triazamate exhibits a high level of acute oral toxicity in mammals.[1] Its mode of action is the
inhibition of acetylcholinesterase, an enzyme critical for nerve function.[2]

Toxicological

) Value Species Source
Endpoint
Acute Oral LD50 50-200 mg/kg bw Rat [11]
Dermal LD50 >5000 mg/kg bw Rat [11]
Inhalation LC50 (4h) 0.47 mg/L Rat [1]
Algae Chronic NOEC i
9.7 mg/L Unknown species [1]

(growth rate)

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Triazamate were not found
in the public domain. However, standard methodologies such as those outlined by the
Organisation for Economic Co-operation and Development (OECD) are typically followed for
regulatory submissions. For instance, acute oral toxicity is often determined following OECD
Test Guideline 420, which employs a fixed-dose procedure to reduce animal suffering. Chronic
toxicity studies generally follow protocols similar to OECD Guideline 452.

Mode of Action: Acetylcholinesterase Inhibition

Triazamate functions by inhibiting the enzyme acetylcholinesterase (AChE). AChE is
responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.
By inhibiting AChE, Triazamate causes an accumulation of ACh, leading to overstimulation of
cholinergic receptors and subsequent disruption of nerve impulse transmission. This ultimately
results in the paralysis and death of the target insect.
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The specific molecular interactions of Triazamate at the active site of acetylcholinesterase
involve binding to key amino acid residues within the catalytic gorge of the enzyme. While
detailed crystallographic studies of Triazamate bound to AChE were not available, the general
mechanism for carbamate and organophosphate inhibitors involves the formation of a covalent
bond with the serine residue in the active site, leading to a temporarily or permanently
inactivated enzyme.
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Environmental Fate

The environmental fate of a pesticide is crucial for assessing its potential long-term impact on
ecosystems. Key parameters include its persistence in soil and water and its potential for
bioaccumulation.

Environmental Fate .
Value Conditions Source
Parameter

Soil Half-life (Aerobic) Data not available

Aqueous Photolysis
Half-life

Data not available
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While specific quantitative data for Triazamate's environmental half-life were not found in the
available literature, it is known to have a triazole structure. Triazole fungicides can exhibit
moderate to high persistence in soil, with half-lives ranging from weeks to months depending
on environmental conditions.[12]

Experimental Protocols

Standardized protocols, such as those from the OECD, are used to determine the
environmental fate of pesticides. The aerobic soil half-life is typically determined following
OECD Guideline 307, which involves incubating the pesticide in soil under controlled laboratory
conditions and measuring its degradation over time. Aqueous photolysis studies are often
conducted according to OECD Guideline 316 to assess the role of sunlight in the degradation
of the chemical in water.
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Workflow for Soil Half-life Determination
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Workflow for Soil Half-life Determination
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Residue Analysis

Information on residue levels of Triazamate in specific crops was not readily available in the
conducted search. Regulatory agencies establish Maximum Residue Limits (MRLS) for
pesticides in food commodities to protect consumers. The determination of these MRLSs relies
on data from supervised field trials.

Experimental Protocols

The analysis of pesticide residues in crops typically involves extraction of the analyte from the
plant matrix, followed by cleanup and instrumental analysis, often using High-Performance
Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS). The QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample
preparation technique for pesticide residue analysis.

Conclusion

Triazamate is a potent acetylcholinesterase-inhibiting insecticide with high acute mammalian
toxicity. Its use has been discontinued in the European Union and the United Kingdom. While
its specific registration status in the United States remains to be definitively clarified through
official EPA documentation, the global trend indicates a move away from its use. Gaps in the
publicly available data for its environmental fate and residue levels in crops highlight the need
for further research to fully understand its environmental and food safety implications. This
technical guide provides a consolidated overview of the current knowledge on Triazamate,
serving as a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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